Cas no 1804028-28-1 (Methyl 2-amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 2-amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804028-28-1
• MF: C₉H₆F₃N₃O₃
• MW: 261.157452106476
• CID: 4910741
• Update Time: 2025-08-05

Methyl 2-amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H6F3N3O3/c1-17-8(16)6-4(3-13)2-5(7(14)15-6)18-9(10,11)12/h2H,1H3,(H2,14,15)
• InChI Key： NXDKMWYYFPXFFZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(C(=O)OC)=NC=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 1.6
• Topological Polar Surface Area: 98.2

Additional information on Methyl 2-amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 2-amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804028-28-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate, identified by its CAS number 1804028-28-1, represents a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its utility in the synthesis of various biologically active molecules. The presence of multiple functional groups, including an amino group, a cyano group, and a trifluoromethoxy substituent, makes it a valuable building block for the development of novel therapeutic agents.

The compound's structure is particularly noteworthy for its potential applications in drug discovery. The pyridine core, a common motif in many pharmacologically relevant molecules, serves as a scaffold that can be modified to achieve specific biological activities. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a preferred choice in medicinal chemistry. This feature has been extensively studied and utilized in the design of drugs targeting various diseases, including cancer and infectious disorders.

In recent years, significant advancements have been made in the use of this compound for the development of targeted therapies. Researchers have leveraged its structural features to create inhibitors of key enzymes involved in disease pathways. For instance, studies have demonstrated its efficacy in the synthesis of compounds that modulate kinases and other enzymes implicated in cancer progression. The cyano group within the molecule also contributes to its reactivity, allowing for further functionalization and diversification of derivatives with tailored biological properties.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Methyl 2-amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate due to their role in streamlining synthetic routes and improving yield efficiency. The demand for such intermediates has surged as drug development becomes more complex and sophisticated. Companies specializing in custom synthesis have reported high demand for this compound, reflecting its critical role in modern drug discovery pipelines.

One of the most compelling aspects of this compound is its adaptability in synthetic chemistry. The combination of an amino group and a carboxylate moiety allows for easy coupling with other functional groups through classical organic reactions such as amide bond formation. This flexibility has enabled chemists to generate a wide array of derivatives with distinct pharmacological profiles. Moreover, the presence of the trifluoromethoxy group provides an additional handle for further modifications, enabling the fine-tuning of physicochemical properties such as lipophilicity and solubility.

Recent studies have also highlighted the compound's potential in addressing emerging therapeutic challenges. For example, researchers have explored its use in developing antiviral agents by incorporating it into molecules that target viral proteases and polymerases. The structural motifs present in Methyl 2-amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate have shown promise in mimicking natural substrates or inhibitors, thereby disrupting viral replication cycles.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to ensure high purity and yield. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve optimal results. These techniques not only enhance efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable.

In conclusion, Methyl 2-amino-5-cyano-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804028-28-1) stands out as a pivotal intermediate in pharmaceutical synthesis. Its unique structural features and functional groups make it indispensable for the development of innovative therapeutic agents targeting diverse diseases. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow even further, solidifying its position as a cornerstone of modern medicinal chemistry.